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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a representative Pti-1 antibody, focusing on its

potential for cross-reactivity with known homologs. The data presented is illustrative, based on

sequence homology, to guide researchers in designing and interpreting their experiments.

Introduction to Pti-1
Pto-interacting protein 1 (Pti-1) is a serine/threonine protein kinase that plays a crucial role in

plant defense signaling.[1][2][3] It was first identified in tomato (Solanum lycopersicum) as a

protein that interacts with the disease resistance protein Pto.[2][3] The interaction between Pto

and the avirulence protein AvrPto from Pseudomonas syringae pv. tomato triggers a signaling

cascade in which Pti-1 is a key downstream component, leading to a hypersensitive response

and disease resistance.[1][2] Pti-1 homologs have been identified in various plant species,

suggesting a conserved function in innate immunity.[2]

Pti-1 Signaling Pathway
The Pti-1 signaling pathway is initiated by the recognition of the bacterial effector protein

AvrPto by the host plant's Pto kinase. This interaction leads to the activation of Pto, which then

phosphorylates and activates Pti-1. Activated Pti-1 is believed to propagate the defense signal,

ultimately leading to the activation of downstream responses such as the hypersensitive

response (a form of programmed cell death at the site of infection) and the expression of

defense-related genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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